(2R)-2-amino-3-(5-methylfuran-2-yl)propanoic acid
CAS No.:
Cat. No.: VC20399878
Molecular Formula: C8H11NO3
Molecular Weight: 169.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H11NO3 |
|---|---|
| Molecular Weight | 169.18 g/mol |
| IUPAC Name | (2R)-2-amino-3-(5-methylfuran-2-yl)propanoic acid |
| Standard InChI | InChI=1S/C8H11NO3/c1-5-2-3-6(12-5)4-7(9)8(10)11/h2-3,7H,4,9H2,1H3,(H,10,11)/t7-/m1/s1 |
| Standard InChI Key | JBENSHRUWWZMCL-SSDOTTSWSA-N |
| Isomeric SMILES | CC1=CC=C(O1)C[C@H](C(=O)O)N |
| Canonical SMILES | CC1=CC=C(O1)CC(C(=O)O)N |
Introduction
Chemical Identity
(2R)-2-amino-3-(5-methylfuran-2-yl)propanoic acid is an organic compound classified as an amino acid derivative. It features:
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An amino group (-NH₂) attached to the second carbon atom (in the R configuration).
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A carboxylic acid group (-COOH) at the terminal end.
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A side chain containing a 5-methylfuran ring, which is a heterocyclic aromatic structure.
Potential Biological Relevance
Amino acids with aromatic or heterocyclic side chains often exhibit biological activity. While specific data on this compound is unavailable, similar structures suggest it may:
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Act as a precursor or analog in biochemical pathways.
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Interact with enzymes or receptors due to its furan ring, which can engage in π-stacking or hydrogen bonding.
Comparison to Known Amino Acids
This compound resembles natural amino acids such as phenylalanine or tryptophan but contains a furan ring instead of a benzene or indole group. Such modifications can influence its solubility, reactivity, and interaction with biological systems.
Synthesis Pathways
The synthesis of (2R)-2-amino-3-(5-methylfuran-2-yl)propanoic acid likely involves:
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Furan Functionalization: Starting from 5-methylfuran, functional groups are introduced at specific positions.
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Amino Acid Backbone Construction: Methods like Strecker synthesis or reductive amination can be used to form the amino acid framework.
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Chiral Resolution: Enzymatic or chemical methods ensure the R configuration.
Example Reaction Scheme
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Start with 5-methylfuran as the base molecule.
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Introduce a propanoic acid side chain via electrophilic substitution.
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Add an amino group using reductive amination while maintaining stereochemistry.
Potential Applications
Given its structural features, this compound could have applications in:
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Pharmaceutical Research: The furan ring is common in bioactive molecules, suggesting potential as a drug scaffold.
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Biochemical Studies: It might serve as a tool for studying enzyme specificity or metabolic pathways involving aromatic amino acids.
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Materials Science: Functionalized amino acids are used in polymer and material synthesis.
Analytical Characterization
To confirm its structure and purity, the following techniques are typically employed:
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NMR Spectroscopy: Identifies proton and carbon environments.
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Key signals would include peaks for the furan ring and amino acid backbone.
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Mass Spectrometry (MS): Determines molecular weight and fragmentation pattern.
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IR Spectroscopy: Confirms functional groups like -NH₂ and -COOH.
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X-Ray Crystallography: Resolves the three-dimensional structure and chirality.
Hypothetical Data Table
| Property | Value/Description |
|---|---|
| Molecular Formula | C8H11NO3 |
| Molecular Weight | ~169 g/mol |
| Chirality | R configuration |
| Solubility | Likely soluble in water; polar solvent |
| Melting Point | Not available |
| Functional Groups | Amino (-NH₂), Carboxylic (-COOH), Furan |
If you require further details on related compounds or specific experimental data, additional resources or experimental studies may need to be consulted directly.
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